Cas no 90947-37-8 (1-(2-Nitrophenyl)-1H-pyrazole-4-carbonitrile)
90947-37-8 structure
Product Name:1-(2-Nitrophenyl)-1H-pyrazole-4-carbonitrile
CAS No:90947-37-8
MF:C10H6N4O2
MW:214.180241107941
CID:95208
PubChem ID:53302155
Update Time:2025-08-05
1-(2-Nitrophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Nitrophenyl)-1H-pyrazole-4-carbonitrile
- 1-(2-nitrophenyl)pyrazole-4-carbonitrile
- AKOS015901636
- DTXSID30693343
- 90947-37-8
- DB-310891
-
- Inchi： 1S/C10H6N4O2/c11-5-8-6-12-13(7-8)9-3-1-2-4-10(9)14(15)16/h1-4,6-7H
- InChI Key： LDBSKTZVIXVCME-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC=CC=1N1C=C(C#N)C=N1)=O
Computed Properties
- Exact Mass: 214.04907545g/mol
- Monoisotopic Mass: 214.04907545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 87.4Ų
Experimental Properties
- Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 175-177 ºC
- Solubility: Very slightly soluble (0.28 g/l) (25 º C),
1-(2-Nitrophenyl)-1H-pyrazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM128995-1g |
1-(2-nitrophenyl)-1H-pyrazole-4-carbonitrile |
90947-37-8 | 95% | 1g |
$320 | 2021-08-05 | |
| Chemenu | CM128995-1g |
1-(2-nitrophenyl)-1H-pyrazole-4-carbonitrile |
90947-37-8 | 95% | 1g |
$313 | 2024-07-20 | |
| Alichem | A049003100-1g |
1-(2-Nitrophenyl)-1H-pyrazole-4-carbonitrile |
90947-37-8 | 95% | 1g |
$400.00 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1748583-1g |
1-(2-Nitrophenyl)-1h-pyrazole-4-carbonitrile |
90947-37-8 | 98% | 1g |
￥2961.00 | 2024-04-25 | |
| Crysdot LLC | CD11019616-1g |
1-(2-Nitrophenyl)-1H-pyrazole-4-carbonitrile |
90947-37-8 | 95+% | 1g |
$339 | 2024-07-19 |
1-(2-Nitrophenyl)-1H-pyrazole-4-carbonitrile Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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